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Compound of Interest

Compound Name: Undec-10-enohydrazide

Cat. No.: B1197583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Undec-10-enohydrazide is a bifunctional molecule featuring a terminal alkene and a hydrazide

moiety. This unique combination of reactive groups makes it a valuable building block in

polymer chemistry, enabling its use as a monomer for polymerization, a functionalizing agent

for polymer modification, and a crosslinking agent. These applications are particularly relevant

in the development of advanced materials for drug delivery, bioconjugation, and tissue

engineering, where precise control over polymer architecture and functionality is paramount.

This document provides detailed application notes on the potential uses of Undec-10-
enohydrazide in polymer chemistry and protocols for its synthesis and subsequent polymer

modifications.

Synthesis of Undec-10-enohydrazide
The synthesis of Undec-10-enohydrazide is a two-step process starting from undec-10-enoic

acid. First, the carboxylic acid is esterified, followed by reaction with hydrazine hydrate to yield

the desired hydrazide.

Experimental Protocol: Synthesis of Undec-10-
enohydrazide[1]
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Step 1: Synthesis of Methyl undec-10-enoate

In a round-bottom flask, dissolve undec-10-enoic acid (1 equivalent) in methanol (10

volumes).

Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

Reflux the mixture for 4-6 hours.

After cooling, remove the excess methanol under reduced pressure.

Dissolve the residue in diethyl ether and wash with a saturated sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain methyl

undec-10-enoate.

Step 2: Synthesis of Undec-10-enohydrazide[1]

To a solution of methyl undec-10-enoate (1 equivalent) in ethanol, add hydrazine hydrate

(1.5 equivalents).

Reflux the reaction mixture for 8-12 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, the product often precipitates upon cooling.

Filter the precipitate and recrystallize from ethanol to obtain pure Undec-10-enohydrazide.
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Step 1: Esterification

Step 2: Hydrazinolysis
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Caption: Synthesis of Undec-10-enohydrazide.

Applications in Polymer Synthesis
The terminal alkene of Undec-10-enohydrazide allows it to act as a monomer in various

polymerization reactions.

Acyclic Diene Metathesis (ADMET) Polymerization
ADMET polymerization can be used to synthesize unsaturated polyesters. While Undec-10-
enohydrazide itself is not a diene, it can be converted to a diene monomer suitable for

ADMET. For instance, reaction with another molecule containing a terminal alkene and a group

reactive towards the hydrazide can form a diene. Alternatively, Undec-10-enohydrazide can

act as a chain-terminating agent to control the molecular weight of polymers derived from diene

monomers.[2][3][4][5][6][7]
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Thiol-Ene Polymerization
The terminal double bond of Undec-10-enohydrazide is susceptible to radical-mediated

addition of thiols.[8][9][10][11][12] When reacted with multifunctional thiols, this can lead to the

formation of crosslinked polymer networks. This "click" reaction is highly efficient and can be

initiated by UV light or thermal initiators.[8][9][10]

Free Radical Polymerization
Undec-10-enohydrazide can be homopolymerized or copolymerized with other vinyl

monomers via free radical polymerization to produce polymers with pendant hydrazide groups.

[13][14][15][16][17] These pendant groups are then available for post-polymerization

modification.

Polymer Synthesis

Undec-10-enohydrazide

ADMET (as comonomer/end-capper) Thiol-Ene Polymerization Free Radical Polymerization

Click to download full resolution via product page

Caption: Polymerization routes for Undec-10-enohydrazide.

Applications in Polymer Modification and
Crosslinking
The hydrazide group of Undec-10-enohydrazide is a potent nucleophile that can react with

electrophilic groups, making it an excellent tool for polymer functionalization and crosslinking.

Functionalization of Aldehyde- or Ketone-Containing
Polymers
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Polymers bearing aldehyde or ketone functionalities can be readily modified by Undec-10-
enohydrazide through the formation of a stable hydrazone linkage.[18][19][20][21][22][23][24]

[25][26][27][28][29] This reaction is often performed under mild acidic conditions and is highly

specific.

Experimental Protocol: Functionalization of an
Aldehyde-Containing Polymer

Dissolve the aldehyde-containing polymer in a suitable solvent (e.g., a mixture of water and

an organic co-solvent like ethanol or DMSO).

Adjust the pH of the solution to 4.5-5.5 using a mild acid (e.g., acetic acid).

Add a solution of Undec-10-enohydrazide (1.1-1.5 equivalents per aldehyde group) to the

polymer solution.

Stir the reaction mixture at room temperature for 12-24 hours.

Purify the functionalized polymer by dialysis or precipitation to remove unreacted hydrazide.

Lyophilize the purified polymer to obtain the final product.

Crosslinking of Polymers
Undec-10-enohydrazide can be used to crosslink polymers containing multiple electrophilic

groups, such as dialdehydes or diketones, to form hydrogels or network polymers.[18][19][20]

This is particularly useful in the context of drug delivery and tissue engineering, where the

formation of biocompatible hydrogels is desired.

Polymer with
-CHO groups
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Caption: Polymer functionalization via hydrazone formation.

Quantitative Data Summary
The following table summarizes hypothetical quantitative data for the applications described.

Actual results will vary depending on the specific polymer, reaction conditions, and analytical

methods used.

Application Parameter Typical Value Range

Polymer Functionalization Degree of Functionalization 50-95%

Reaction Time 12-24 hours

Reaction Temperature Room Temperature

Polymer Crosslinking Gelation Time 5 minutes - 2 hours

Swelling Ratio 100-1000%

Compressive Modulus 1-50 kPa

Conclusion
Undec-10-enohydrazide is a versatile molecule with significant potential in polymer chemistry.

Its dual functionality allows for its participation in polymer synthesis, post-polymerization

modification, and crosslinking. The reactions involving the terminal alkene and the hydrazide

group are generally efficient and can be carried out under mild conditions, making Undec-10-
enohydrazide a valuable tool for the development of functional polymers for a wide range of

applications, including in the pharmaceutical and biomedical fields. The protocols provided

herein serve as a starting point for researchers to explore the utility of this interesting

bifunctional molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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